Cas no 2890-60-0 (Cyclohexanecarboxamide,1-phenyl-)
2890-60-0 structure
Product Name:Cyclohexanecarboxamide,1-phenyl-
CAS No:2890-60-0
MF:C13H17NO
MW:203.280183553696
CID:259026
PubChem ID:200872
Update Time:2025-04-19
Cyclohexanecarboxamide,1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxamide,1-phenyl-
- 1-phenylcyclohexane-1-carboxamide
- 2890-60-0
- 3-09-00-02842 (Beilstein Handbook Reference)
- BRN 2580198
- 1-Phenyl cyclohexanecarboxamide
- DTXSID60183101
- 1-phenylcyclohexane carboxamide
- Cyclohexanecarboxamide, 1-phenyl-
- 1-phenylcyclohexanecarboxamide
- SCHEMBL43810
-
- Inchi: 1S/C13H17NO/c14-12(15)13(9-5-2-6-10-13)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H2,14,15)
- InChI Key: RKNUEXASLVLVSL-UHFFFAOYSA-N
- SMILES: O=C(C1(C2C=CC=CC=2)CCCCC1)N
Computed Properties
- Exact Mass: 203.13111
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
Cyclohexanecarboxamide,1-phenyl- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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